Cas no 20926-59-4 (2-(3-azabicyclo[3.2.2]nonan-3-yl)-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide)

• Product name: 2-(3-azabicyclo[3.2.2]nonan-3-yl)-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide
• CAS No: 20926-59-4
• MF: C₁₂H₂₁N₂O₅P
• MW: 304.27934
• CID: 910791
• PubChem ID: 261613

2-(3-azabicyclo[3.2.2]nonan-3-yl)-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2-(3-azabicyclo[3.2.2]nonan-3-yl)-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide
• 2-(3-azabicyclo[3.2.2]nonan-3-yl)-5-methyl-5-nitro-1,3,2
• 3-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)-3-azabicyclo[3.2.2]nonane
• AC1L65P1
• AC1Q6T8T
• AG-J-31682
• AR-1E7186
• CTK4E5477
• NSC94248
• NSC-94248
• 20926-59-4
• DTXSID60294100

• Inchi： InChI=1S/C12H21N2O5P/c1-12(14(15)16)8-18-20(17,19-9-12)13-6-10-2-3-11(7-13)5-4-10/h10-11H,2-9H2,1H3
• InChI Key： WKLOKZZLHAGVKA-UHFFFAOYSA-N
• SMILES： CC1(COP(=O)(OC1)N2CC3CCC(C2)CC3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.11893
• Monoisotopic Mass: 304.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų
• XLogP3: 1

Experimental Properties

• Density: 1.32
• Boiling Point: 405.5°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.537
• PSA: 81.91
• LogP: 2.75980